Cas no 54431-77-5 (5'-Methoxyhydnocarpin)

• Product Name: 5'-Methoxyhydnocarpin
• CAS No: 54431-77-5
• MF: C₂₆H₂₂O₁₀
• MW: 494.446888446808
• CID: 5363919
• PubChem ID: 5281879
• Update Time: 2024-03-01

5'-Methoxyhydnocarpin Chemical and Physical Properties

Names and Identifiers

• 5'-methoxyhydnocarpin
• 5'-Methoxyhydnocarpin D
• C11162
• 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
• Q15410213
• 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxy-phenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
• 54431-77-5
• AC1NQZ8C
• CHEMBL328060
• DTXSID601045530
• 5'-Methoxyhydnocarpin

• Inchi： 1S/C26H22O10/c1-32-19-5-12(3-4-15(19)29)25-23(11-27)36-26-21(33-2)6-13(7-22(26)35-25)18-10-17(31)24-16(30)8-14(28)9-20(24)34-18/h3-10,23,25,27-30H,11H2,1-2H3/t23-,25-/m1/s1
• InChI Key： NIOAGUZTTGFPGK-ILBGXUMGSA-N
• SMILES： O1C2C=C(C3=CC(C4C(=CC(=CC=4O3)O)O)=O)C=C(C=2O[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 494.12129689g/mol
• Monoisotopic Mass: 494.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 144

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans